p-Tolyl laurate p-Tolyl laurate 4-Methylphenyl dodecanoate, also known as fema 3076 or lauric acid, p-tolyl ester, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. 4-Methylphenyl dodecanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methylphenyl dodecanoate is primarily located in the membrane (predicted from logP). 4-Methylphenyl dodecanoate has a sweet, floral, and nutty taste.
Brand Name: Vulcanchem
CAS No.: 10024-57-4
VCID: VC21199068
InChI: InChI=1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-19(20)21-18-15-13-17(2)14-16-18/h13-16H,3-12H2,1-2H3
SMILES: CCCCCCCCCCCC(=O)OC1=CC=C(C=C1)C
Molecular Formula: C19H30O2
Molecular Weight: 290.4 g/mol

p-Tolyl laurate

CAS No.: 10024-57-4

Cat. No.: VC21199068

Molecular Formula: C19H30O2

Molecular Weight: 290.4 g/mol

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p-Tolyl laurate - 10024-57-4

Specification

Description 4-Methylphenyl dodecanoate, also known as fema 3076 or lauric acid, p-tolyl ester, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. 4-Methylphenyl dodecanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-methylphenyl dodecanoate is primarily located in the membrane (predicted from logP). 4-Methylphenyl dodecanoate has a sweet, floral, and nutty taste.
CAS No. 10024-57-4
Molecular Formula C19H30O2
Molecular Weight 290.4 g/mol
IUPAC Name (4-methylphenyl) dodecanoate
Standard InChI InChI=1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-19(20)21-18-15-13-17(2)14-16-18/h13-16H,3-12H2,1-2H3
Standard InChI Key GRSHNQARIXQRDQ-UHFFFAOYSA-N
SMILES CCCCCCCCCCCC(=O)OC1=CC=C(C=C1)C
Canonical SMILES CCCCCCCCCCCC(=O)OC1=CC=C(C=C1)C

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